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Compound of Interest

Compound Name: 1,3-Dimethyl-2-nitrobenzene

Cat. No.: B148808 Get Quote

Essential Safety and Handling Guide for 1,3-
Dimethyl-2-nitrobenzene
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling 1,3-Dimethyl-2-nitrobenzene (also known as 2-nitro-m-xylene) in a

laboratory setting. Adherence to these guidelines is critical to ensure personal safety and

minimize environmental impact.

Immediate Safety Information
1,3-Dimethyl-2-nitrobenzene is a combustible liquid that is harmful if it comes into contact

with skin or is swallowed.[1][2] It is also very toxic to aquatic life with long-lasting effects.[1][2]
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Hazard Classification GHS Pictograms

Flammability Combustible Liquid[1] 🔥

Acute Toxicity (Oral) Harmful if swallowed[2] ❗

Acute Toxicity (Dermal) Harmful in contact with skin ❗

Skin Corrosion/Irritation Causes skin irritation ❗

Hazardous to the Aquatic

Environment

Very toxic to aquatic life with

long lasting effects[1]
🌳

Physical Properties
Property Value

CAS Number 81-20-9[3]

Molecular Formula C8H9NO2[3]

Molecular Weight 151.16 g/mol [3]

Appearance Clear yellow liquid

Boiling Point 225 °C (437 °F) at 744 mmHg[3]

Melting Point 14-16 °C (57-61 °F)[3]

Flash Point 88 °C (190.4 °F) - closed cup[3]

Density 1.112 g/mL at 25 °C[3]

Solubility Insoluble in water[4]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is mandatory when handling 1,3-Dimethyl-2-nitrobenzene.

The following table summarizes the required PPE, with detailed specifications.

PPE Requirements
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Body Part PPE Type
Specification and
Recommendations

Hands Chemical-resistant gloves

Required: Butyl rubber or

Viton™ gloves are

recommended for extended

contact. For splash protection,

heavy-weight nitrile gloves

(minimum 8 mil) can be used,

but must be changed

immediately upon

contamination. Always double

glove for enhanced protection.

Eyes Safety goggles and face shield

Required: Chemical splash

goggles are mandatory. A face

shield must be worn over the

goggles when there is a risk of

splashing.

Body
Laboratory coat and chemical-

resistant apron

Required: A flame-resistant lab

coat worn over personal

clothing. A chemical-resistant

apron should be worn over the

lab coat.

Respiratory Air-purifying respirator

Required for handling outside

of a fume hood or for spill

cleanup: A NIOSH-approved

half-face or full-face respirator

equipped with organic vapor

(OV) cartridges (black color

code).[5] For tasks with

potential for aerosol

generation, a combination

OV/P100 (magenta and black)

cartridge is recommended.[5]
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Glove Selection Guide (Breakthrough Times for
Nitrobenzene as a proxy)

Glove Material Thickness
Breakthrough Time
(minutes)

Recommendation

Butyl Rubber - > 480[6]
Excellent for extended

use.

Viton™ - > 480[6]
Excellent for extended

use.

Neoprene - ~40[3]

Fair for short-term

use. Not for

immersion.

Nitrile Rubber 8+ mil < 10 to 30-60[7]

Splash protection

only. Change

immediately upon

contact.

Natural Rubber

(Latex)
- < 5[3] Not Recommended.

Operational Plan: Step-by-Step Handling
Procedures
Strict adherence to the following procedures is essential for the safe handling of 1,3-Dimethyl-
2-nitrobenzene.

Workflow for Safe Handling
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Caption: General workflow for handling 1,3-Dimethyl-2-nitrobenzene.

Experimental Protocols
Preparation:

Designated Area: All work with 1,3-Dimethyl-2-nitrobenzene must be conducted in a

designated area, such as a chemical fume hood.
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PPE Donning: Put on all required PPE as specified in Section 2 before entering the

designated area.

Spill Kit: Ensure a spill kit containing appropriate absorbent material (e.g., vermiculite, dry

sand), decontamination solutions, and waste containers is readily accessible.

Handling:

Dispensing: Use a fume hood when dispensing the chemical. Ground all containers to

prevent static discharge.

Heating: Avoid heating the substance. If heating is necessary, use a well-controlled heating

mantle and ensure adequate ventilation. Containers may explode when heated.[8]

Compatibility: Keep away from strong oxidizing agents and strong bases.[4]

Post-Handling:

Decontamination of Equipment: All non-disposable equipment that has come into contact

with 1,3-Dimethyl-2-nitrobenzene must be decontaminated. Rinse with ethanol followed by

a thorough wash with soap and water.[4]

PPE Doffing: Remove PPE in the designated area, avoiding contact with the contaminated

outer surfaces. Dispose of single-use PPE as hazardous waste.

Personal Hygiene: Wash hands thoroughly with soap and water after removing gloves.

Disposal Plan: Step-by-Step Waste Management
All waste contaminated with 1,3-Dimethyl-2-nitrobenzene is considered hazardous and must

be disposed of according to institutional and regulatory guidelines. Do not dispose of this

chemical down the drain.[9]

Waste Disposal Workflow
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Caption: Step-by-step laboratory waste disposal workflow.
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Disposal Protocols
Waste Segregation:

Liquid Waste: Collect all liquid waste containing 1,3-Dimethyl-2-nitrobenzene in a

dedicated, labeled, and sealed container.

Solid Waste: Contaminated solid waste (e.g., gloves, absorbent paper, pipette tips) must

be collected in a separate, clearly labeled, sealed container.[4]

Containerization:

Use chemically resistant containers (e.g., glass or polyethylene) for liquid waste.

Ensure containers are in good condition and have secure, leak-proof lids.

Do not fill containers to more than 80% capacity to allow for vapor expansion.

Labeling:

All waste containers must be clearly labeled with "Hazardous Waste," the full chemical

name "1,3-Dimethyl-2-nitrobenzene," and the associated hazards (Flammable, Toxic).

Temporary Storage:

Store waste containers in a designated, well-ventilated satellite accumulation area away

from heat and ignition sources.

Final Disposal:

Arrange for the collection of hazardous waste by your institution's environmental health

and safety department or a licensed waste disposal contractor. High-temperature

incineration is the preferred method for the disposal of nitroaromatic compounds.[9]

Emergency Procedures: Spills and Exposures
Spill Response

Evacuate: Immediately evacuate all non-essential personnel from the spill area.
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Ventilate: Ensure the area is well-ventilated.

Isolate: Isolate the spill area to prevent the spread of the chemical.

PPE: Don the appropriate PPE, including respiratory protection.

Containment: For small spills, use an inert absorbent material like vermiculite or sand to

contain the liquid.[8] Do not use combustible materials like paper towels for initial absorption.

Cleanup: Carefully collect the absorbed material and place it in a sealed, labeled hazardous

waste container.

Decontamination: Decontaminate the spill area with ethanol, followed by a thorough cleaning

with soap and water.[4]

Disposal: All materials used for cleanup must be disposed of as hazardous waste.

Exposure Response
Skin Contact: Immediately remove contaminated clothing. Wash the affected area with

copious amounts of soap and water for at least 15 minutes. Seek immediate medical

attention.[9]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[9]

Inhalation: Move the affected person to fresh air. If breathing is difficult, administer oxygen.

Seek immediate medical attention.

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical

attention.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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